Cas no 2137878-19-2 (Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate)

• Product Name: Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate
• CAS No: 2137878-19-2
• MF: C₉H₉NaO₄S
• MW: 236.22013258934
• CID: 6271917
• PubChem ID: 165744361
• Update Time: 2025-07-22

Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate
• EN300-722943
• 2137878-19-2
• Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate

• Inchi： 1S/C9H10O4S.Na/c1-6-5-7(9(10)13-2)3-4-8(6)14(11)12;/h3-5H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： ZFERHBZCGOAHTA-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C(=O)OC)=CC=1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.01192422g/mol
• Monoisotopic Mass: 236.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate

Research Briefing on Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS: 2137878-19-2) in Chemical Biology and Pharmaceutical Applications

Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS: 2137878-19-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique structural features, has been investigated for its potential applications in drug synthesis, bioconjugation, and as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its utility in facilitating selective chemical modifications of biomolecules, thereby enabling the design of more effective and targeted pharmaceutical compounds.

One of the most notable applications of Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate is its role in the synthesis of sulfonyl-containing compounds, which are widely recognized for their pharmacological properties. Research published in the past year has demonstrated its efficacy in the construction of sulfonamides and sulfonate esters, both of which are critical motifs in drug discovery. The compound's ability to act as a sulfonylating agent under mild conditions has been particularly advantageous, reducing the need for harsh reagents and improving reaction yields.

In addition to its synthetic utility, Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate has been explored for its potential in bioconjugation strategies. A study published in Journal of Medicinal Chemistry reported its use in the site-specific modification of proteins, enabling the attachment of functional groups such as fluorescent tags or drug payloads. This approach has significant implications for the development of targeted therapies, particularly in oncology, where precise delivery of therapeutic agents is paramount.

Recent advancements in analytical techniques have further elucidated the mechanistic pathways by which Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate operates. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its reactivity and stability under various conditions. These studies have provided valuable insights into optimizing its use in pharmaceutical formulations, ensuring both efficacy and safety.

Despite its promising applications, challenges remain in the large-scale production and purification of Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate. Researchers are actively investigating scalable synthetic routes and purification methods to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area, potentially leading to broader adoption of the compound in industrial settings.

In conclusion, Sodium 4-(methoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS: 2137878-19-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug synthesis, bioconjugation, and targeted therapy development underscore its potential to contribute to the advancement of modern medicine. Ongoing research and technological developments are likely to expand its utility, making it a compound of enduring interest in the scientific community.